![molecular formula C7H4BrFN2 B1523601 4-bromo-7-fluoro-1H-pyrrolo[3,2-c]pyridine CAS No. 1082040-86-5](/img/structure/B1523601.png)
4-bromo-7-fluoro-1H-pyrrolo[3,2-c]pyridine
Overview
Description
“4-Bromo-1H-pyrrolo[2,3-b]pyridine” is a chemical compound with the molecular formula C7H5BrN2 and a molecular weight of 197.04 . It is also known as "4-Bromo-7-azaindole" .
Molecular Structure Analysis
The molecular structure of “4-Bromo-1H-pyrrolo[2,3-b]pyridine” consists of a pyrrole ring fused with a pyridine ring, with a bromine atom attached to the 4th position .Physical And Chemical Properties Analysis
“4-Bromo-1H-pyrrolo[2,3-b]pyridine” is a solid at 20°C .Scientific Research Applications
Fluorescent Chemosensing
A notable application of pyrrolopyridine derivatives includes the development of fluorescent chemosensors for metal ions. For example, pyrrolo[3,4-c]pyridine-based fluorophores exhibit significant selectivity and sensitivity for Fe3+/Fe2+ ions, with applications extending to live cell imaging. These compounds have been synthesized through a single-step procedure, displaying good fluorescence activity and high selectivity for these cations in very low concentration ranges. This innovation opens avenues for metal ion detection in biological samples, showcasing the compound's utility in bioimaging and environmental monitoring (Maity et al., 2018).
Synthesis Methodologies
The compound's synthesis and modification have been explored to facilitate the creation of biologically active molecules and pharmaceuticals. For instance, the direct radiofluorination of pyridine N-oxides, including derivatives of pyrrolopyridine, has provided a novel pathway for creating meta-fluorinated pyridines. This method underscores the compound's role as a versatile intermediate in synthesizing radiopharmaceuticals and other fluorinated pharmaceuticals, highlighting its importance in medical diagnostics and therapy (Brugarolas et al., 2016).
Pharmaceutical Intermediates
Pyrrolopyridine compounds serve as critical intermediates in the synthesis of various biologically active compounds. A detailed synthesis route has been developed for creating specific intermediates, such as 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, which is key in synthesizing molecules with potential therapeutic applications. This research illustrates the compound's foundational role in drug development processes, from initial synthesis to the creation of compounds with desired biological activities (Wang et al., 2016).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been reported to have potent activities against fibroblast growth factor receptors (fgfr1, 2, and 3) .
Mode of Action
It is known that fgfr inhibitors generally work by binding to fibroblast growth factors, causing the receptor to undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in the activation of downstream signaling pathways .
Biochemical Pathways
Fgfr inhibitors generally affect the ras–mek–erk, plcγ, and pi3k–akt signaling pathways .
Result of Action
Similar compounds have been reported to inhibit cell proliferation and induce apoptosis .
Properties
IUPAC Name |
4-bromo-7-fluoro-1H-pyrrolo[3,2-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrFN2/c8-7-4-1-2-10-6(4)5(9)3-11-7/h1-3,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJIHKYHPHRKMQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=NC=C2F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80694623 | |
Record name | 4-Bromo-7-fluoro-1H-pyrrolo[3,2-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80694623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1082040-86-5 | |
Record name | 4-Bromo-7-fluoro-1H-pyrrolo[3,2-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80694623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.